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Compound of Interest

Compound Name: Boc-Asp-Ofm

Cat. No.: B558617 Get Quote

Essential Safety and Handling Guide for Boc-Asp-
Ofm
This guide provides crucial safety and logistical information for the handling and disposal of N-

α-tert-Butoxycarbonyl-L-aspartic acid α-(9-fluorenylmethyl) ester (Boc-Asp-Ofm). As a specific

Safety Data Sheet (SDS) for this compound is not readily available, the following procedures

are based on best practices for handling similar Boc- and Fmoc-protected amino acid

derivatives and general principles of laboratory safety.

Hazard Identification and General Precautions
Boc-Asp-Ofm is a protected amino acid derivative used in organic and peptide synthesis.[1]

While specific toxicity data is limited, compounds of this class are generally considered to be of

low hazard in their solid form. However, the fine powder can be an irritant to the eyes, skin, and

respiratory tract. The primary risks associated with its use often stem from the solvents and

reagents used alongside it, such as during deprotection steps which may involve strong acids

or bases.[2][3]

Key Precautions:

Always handle this compound within a certified chemical fume hood to minimize inhalation

exposure.[4][5]

Avoid generating dust during handling.
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Use appropriate Personal Protective Equipment (PPE) at all times.[4]

Be aware of the hazards associated with all other reagents and solvents used in the

experimental procedure, particularly those for Boc and Fmoc group removal like

Trifluoroacetic acid (TFA) and piperidine.[3][6]

Quantitative Data Summary
The following table summarizes the key quantitative information for Boc-Asp-Ofm.

Property Value

Chemical Name

(2S)-4-(9H-fluoren-9-ylmethoxy)-2-[(2-

methylpropan-2-yl)oxycarbonylamino]-4-

oxobutanoic acid

CAS Number 117014-32-1

Molecular Formula C₂₃H₂₅NO₆

Molecular Weight 411.45 g/mol

Appearance White to off-white solid/powder

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[4]

Storage Temperature

Recommended storage at -20°C for long-term

stability (up to 1 month for stock solutions) or

-80°C (up to 6 months for stock solutions).

Shipped with blue ice or at room temperature for

the solid form.[7][8]

Operational Plan: Step-by-Step Guidance
This section provides a procedural workflow for the safe handling of Boc-Asp-Ofm.

Required Personal Protective Equipment (PPE)
Before handling, ensure the following PPE is worn correctly:
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Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles.

Hand Protection: Nitrile or neoprene gloves. Inspect gloves for any tears or holes before use.

Body Protection: A standard laboratory coat.[9] For tasks with a higher risk of splashing, a

chemically resistant apron is recommended.

Respiratory Protection: Not typically required when handling small quantities in a fume hood.

If weighing outside of a ventilated enclosure, a NIOSH-approved N95 respirator should be

used to prevent dust inhalation.

Receiving and Storage Protocol
Inspection: Upon receipt, inspect the container for any damage or leaks.

Verification: Confirm the label matches the order and that the container is sealed.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, acids, and bases. For long-term storage, follow

the recommended temperature guidelines (-20°C or -80°C).[7][8]

Weighing and Solution Preparation
Work Area: Perform all weighing and solution preparation inside a chemical fume hood to

control dust and vapor.[4]

Weighing: To prevent dust generation, weigh the powder carefully. Use a spatula to transfer

the solid. If possible, use a weighing boat or paper that can be rinsed with the solvent directly

into the reaction vessel.

Dissolving: Add the desired solvent slowly to the solid. If necessary, cap the vial and sonicate

or gently heat (e.g., to 37°C) to aid dissolution.[7][8]

Labeling: Clearly label the prepared stock solution with the chemical name, concentration,

solvent, and date of preparation.

Storage of Solutions: Store stock solutions in tightly sealed containers at the recommended

temperature (-20°C or -80°C) and for the specified duration to avoid degradation.[7][8]
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Use in Experimental Procedures (e.g., Peptide
Synthesis)

Environment: All reactions involving Boc-Asp-Ofm and associated reagents should be

conducted in a chemical fume hood.[5]

Reagent Addition: When adding reagents, especially hazardous ones like TFA or piperidine

for deprotection, do so slowly and carefully to control the reaction rate and prevent

splashing.

Monitoring: Continuously monitor the reaction. Do not leave reactions unattended without

proper safety measures in place.

Workup: During the workup phase, be mindful of potential hazards from quenching reagents

and extraction solvents.

Spill and Emergency Procedures
Small Spills (Solid):

Gently sweep up the spilled solid, avoiding dust creation.

Place the material into a sealed container for waste disposal.

Clean the spill area with a wet cloth or paper towel, and place the cleaning materials in the

waste container.

Large Spills:

Evacuate the immediate area.

Alert laboratory personnel and the safety officer.

Prevent the spread of the material.

Proceed with cleanup only if you are trained and have the appropriate PPE.

Disposal Plan
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Proper disposal is critical to ensure laboratory and environmental safety.

Chemical Waste
Solid Boc-Asp-Ofm: Dispose of expired or unused solid material in a designated, labeled

hazardous waste container for solid chemical waste.

Solutions: Dispose of solutions containing Boc-Asp-Ofm in a designated, labeled hazardous

waste container for liquid organic waste. Do not pour down the drain.

Reaction Mixtures: All waste from reactions, including cleavage cocktails containing TFA,

must be collected in a designated hazardous waste container.[10]

Contaminated Materials
PPE: Dispose of grossly contaminated gloves and other disposable PPE in the solid

hazardous waste stream.

Consumables: Used weighing boats, pipette tips, and other contaminated disposable

labware should be placed in a designated solid waste container.

Glassware: Rinse contaminated glassware with an appropriate solvent (e.g., acetone, ethyl

acetate) three times. Collect the rinsate as hazardous liquid waste. The cleaned glassware

can then be washed normally.

Workflow Visualization
The following diagram illustrates the standard operational workflow for handling Boc-Asp-Ofm,

from receipt to disposal.
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Caption: Safe handling workflow for Boc-Asp-Ofm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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